2-(2,4-dioxo-3-(2-(thiophen-2-yl)ethyl)-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)-N-(4-fluorobenzyl)acetamide

• Molecular Formula: C21H18FN3O3S2
• Molecular Weight: 443.5 g/mol
• IUPAC Name: 2-[2,4-dioxo-3-(2-thiophen-2-ylethyl)thieno[3,2-d]pyrimidin-1-yl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C21H18FN3O3S2/c22-15-5-3-14(4-6-15)12-23-18(26)13-25-17-8-11-30-19(17)20(27)24(21(25)28)9-7-16-2-1-10-29-16/h1-6,8,10-11H,7,9,12-13H2,(H,23,26)
• InChI Key: VMLZCNYZFAQQNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCN2C(=O)C3=C(C=CS3)N(C2=O)CC(=O)NCC4=CC=C(C=C4)F

Description

This compound belongs to the thieno[3,2-d]pyrimidine family, a heterocyclic scaffold known for its pharmacological relevance. The core structure features a fused thiophene-pyrimidine ring system substituted at the 1-position with an acetamide group bearing a 4-fluorobenzyl moiety. The 3-position is modified with a 2-(thiophen-2-yl)ethyl chain, introducing aromatic and alkyl functionalities that may enhance lipophilicity and target binding .

Comparison with Similar Compounds

Core Modifications:

• Thieno[3,2-d]pyrimidine Derivatives: 2-[3-(4-Fluorobenzyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]-N-(3-methoxypropyl)acetamide (): Shares the thieno[3,2-d]pyrimidine core and 4-fluorobenzyl group but replaces the thiophen-2-yl ethyl chain with a 3-methoxypropyl acetamide. The methoxy group may improve solubility but reduce aromatic interactions . N-(2,4-Difluorophenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide (): Utilizes a thieno[2,3-d]pyrimidin-4(3H)-one core with ethyl and dimethyl substituents.

Substituent Variations:

• Thiophene vs. Phenyl Groups : Compounds like G1-4 () incorporate trifluoromethylbenzo[d]thiazole moieties, which enhance electron-withdrawing effects compared to the target’s thiophen-2-yl ethyl group. This substitution may influence kinase selectivity .
• Fluorobenzyl vs. Methoxypropyl : The 4-fluorobenzyl group in the target compound (vs. methoxypropyl in ) likely increases aromatic π-π stacking in hydrophobic binding pockets, a critical factor in receptor affinity .

Pharmacological and Physical Properties

Bioactivity Trends:

• Fluorine substituents (e.g., 4-fluorobenzyl) are associated with enhanced blood-brain barrier penetration .
• Kinase Inhibition : Analogous structures in (e.g., G1-4) demonstrate kinase inhibitory activity, with trifluoromethyl groups improving potency. The target compound’s thiophen-2-yl ethyl chain may prioritize different kinase isoforms .

Physical Properties:

Property	Target Compound	Compound	Compound
Molecular Weight	~450–500 g/mol (estimated)	439.48 g/mol	594.64 g/mol (G1-4, )
Solubility	Moderate (fluorobenzyl)	Higher (methoxypropyl)	Low (trifluoromethyl)
Melting Point	255–265°C (analogous to )	Not reported	165–167°C ()

Structure-Activity Relationship (SAR) Insights

• Thiophene vs. Benzene Rings : The thiophen-2-yl ethyl group (target) may improve metabolic stability over benzene rings due to sulfur’s resistance to oxidative degradation .
• Fluorine Positioning : The 4-fluorobenzyl group (target) optimizes steric and electronic effects compared to 2-fluorophenyl (), which might reduce off-target interactions .
• Acetamide Linkers : Substituting the acetamide’s N-alkyl group (e.g., 3-methoxypropyl in ) with bulkier chains could disrupt target binding, underscoring the importance of the fluorobenzyl moiety .